Cas no 5398-10-7 (Propanedioic acid,2-hexyl-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-hexyl-, 1,3-diethyl ester
• CAS No: 5398-10-7
• MF: C₁₃H₂₄O₄
• MW: 244.327264785767
• CID: 374344
• PubChem ID: 79385
• Update Time: 2025-04-19

Propanedioic acid,2-hexyl-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-hexyl-, 1,3-diethyl ester
• 2-hexanepropanedioic acid diethyl ester
• Diethyl 2-hexylmalonate
• Diethyl hexylmalonate
• diethyl n-hexylmalonate
• ethyl 2-ethoxycarbonyloctanoate
• hexylmalonic acid diethyl ester
• Hexylmalonsaeure-diethylester
• Propanedioic acid,hexyl-,diethyl ester
• Propanedioic acid, 2-hexyl-, 1,3-diethyl ester
• Hexylmalonic acid, diethyl ester
• NSC4571
• KC6X952MMN
• diethyl 2-hexylpropanedioate
• NS00045172
• NSC 4571
• DTXSID80202282
• hexyl-malonic acid diethyl ester
• AKOS017547866
• EINECS 226-425-3
• 5398-10-7
• Propanedioic acid, hexyl-, diethyl ester
• Malonic acid, hexyl-, diethyl ester
• NSC-4571
• 1,3-diethyl 2-hexylpropanedioate
• SCHEMBL1433359
• 2-hexyl-propanedioic acid diethyl ester

• Inchi： 1S/C13H24O4/c1-4-7-8-9-10-11(12(14)16-5-2)13(15)17-6-3/h11H,4-10H2,1-3H3
• InChI Key： HSHMTDVEKPAEGS-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CCCCCC)=O

Computed Properties

• Exact Mass: 244.16700
• Monoisotopic Mass: 244.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.9577
• Boiling Point: 269°C (estimate)
• Refractive Index: 1.4278 (estimate)
• PSA: 52.60000
• LogP: 2.69920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters